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Compound of Interest

Compound Name: Ala-CO-amide-C4-Boc

Cat. No.: B12427558 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Ala-CO-amide-C4-Boc was found. The

following information is synthesized from data on chemically similar compounds, such as other

Boc-protected amino amides. Researchers must handle this compound with caution and

adhere to all applicable local, state, and federal regulations for chemical waste disposal.

This document provides crucial safety and logistical information for the proper handling and

disposal of Ala-CO-amide-C4-Boc, designed for researchers, scientists, and professionals in

drug development.

Health and Safety Information
Ala-CO-amide-C4-Boc and similar compounds are generally considered to be hazardous.

Primary hazards include:

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Acute Toxicity, Oral: May be harmful if swallowed.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

Quantitative Data
The following table summarizes the estimated physical and chemical properties of Ala-CO-
amide-C4-Boc based on similar compounds.

Property Estimated Value Notes

Molecular Formula C13H25N3O3 Based on the chemical name.

Molecular Weight ~271.36 g/mol
Calculated from the molecular

formula.

Appearance White to off-white solid
Typical for similar Boc-

protected amino amides.

Solubility
Soluble in organic solvents like

methanol, ethanol, DMSO.

General solubility for Boc-

protected compounds.

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3, Acute Tox. 4

Based on hazard information

for similar Boc-protected amino

amides.

Experimental Protocols
I. Standard Operating Procedure for Handling:

Engineering Controls: Handle Ala-CO-amide-C4-Boc in a well-ventilated area, preferably

within a chemical fume hood.

Personal Protective Equipment (PPE): Always wear a lab coat, nitrile or neoprene gloves,

and chemical safety goggles when handling the compound.

Weighing: When weighing the solid, do so in a location with minimal air currents to avoid

generating dust.
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Spills: In case of a small spill, carefully sweep up the solid material, trying not to create dust,

and place it in a sealed, labeled container for disposal. For larger spills, evacuate the area

and follow your institution's emergency procedures.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.

II. Disposal Protocol:

There are two primary methods for the disposal of Ala-CO-amide-C4-Boc: direct disposal as

chemical waste or chemical treatment (hydrolysis) followed by disposal. The choice of method

depends on the quantity of waste and the capabilities of your institution's waste management

facility.

Method 1: Direct Disposal as Solid Chemical Waste

Waste Collection: Collect waste Ala-CO-amide-C4-Boc in a dedicated, clearly labeled, and

sealed waste container. Suitable container materials include high-density polyethylene

(HDPE) or polypropylene (PP).[1][2][3][4][5]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name ("Ala-
CO-amide-C4-Boc"), and the associated hazards (e.g., "Irritant," "Harmful if Swallowed").

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Pickup: Arrange for pickup by your institution's environmental health and safety (EHS) office

for disposal in accordance with local, state, and federal regulations. This type of waste would

likely be categorized under a general laboratory chemical waste code.

Method 2: Chemical Treatment (Hydrolysis) Prior to Disposal

Amides can be hydrolyzed under acidic or basic conditions to a carboxylic acid and an amine,

which may be less hazardous and more amenable to disposal. The Boc protecting group is

also cleaved by acid.

Acid Hydrolysis:
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Reaction Setup: In a chemical fume hood, place the waste Ala-CO-amide-C4-Boc in a

round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

Acid Addition: Add a 1 M to 6 M solution of a non-oxidizing acid such as hydrochloric acid

(HCl) or sulfuric acid (H2SO4) in sufficient quantity to fully dissolve and react with the amide.

Heating: Heat the mixture to reflux and maintain for several hours. The reaction progress can

be monitored by an appropriate technique (e.g., TLC) to ensure complete consumption of the

starting material.

Neutralization: After cooling to room temperature, carefully neutralize the acidic solution with

a base such as sodium bicarbonate or sodium hydroxide. Monitor the pH to ensure it is

within the acceptable range for drain disposal at your institution (typically between 6 and 9).

Disposal: If the resulting solution contains no other hazardous materials and is compliant

with local regulations, it may be permissible to dispose of it down the drain with copious

amounts of water. Otherwise, it should be collected as aqueous chemical waste.

Base Hydrolysis:

Reaction Setup: In a chemical fume hood, place the waste Ala-CO-amide-C4-Boc in a

round-bottom flask with a stir bar and reflux condenser.

Base Addition: Add a 1 M to 6 M solution of a strong base like sodium hydroxide (NaOH) or

potassium hydroxide (KOH).

Heating: Heat the mixture to reflux for several hours until the reaction is complete.

Neutralization: After cooling, neutralize the basic solution with an acid like hydrochloric acid

to a pH within the acceptable range for drain disposal.

Disposal: Dispose of the neutralized solution in accordance with your institution's guidelines

for aqueous waste.
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Caption: Disposal workflow for Ala-CO-amide-C4-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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